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Compound of Interest

Compound Name: 6-Bromo-1-nitronaphthalene

Cat. No.: B180123

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of 6-bromo-1-nitronaphthalene. It is
intended for Research Use Only (RUO) and is not for diagnostic or therapeutic purposes.
Experimental spectroscopic data for 6-bromo-1-nitronaphthalene is not readily available in
public databases. The information presented herein is based on computed data and
established principles of organic chemistry and spectroscopy for structurally related
compounds.

Introduction

6-bromo-1-nitronaphthalene is a substituted naphthalene derivative. Compounds of this class
are of interest in medicinal chemistry and materials science as intermediates for the synthesis
of more complex molecular architectures. The presence of the bromo and nitro functionalities
on the naphthalene core offers versatile handles for further chemical modifications, such as
cross-coupling reactions and reductions, respectively. Accurate spectroscopic characterization
and a reliable synthetic protocol are essential for the successful application of this compound in
research and development. This guide outlines a plausible synthetic route and standard
characterization methodologies applicable to 6-bromo-1-nitronaphthalene.

Physicochemical Properties

While experimental data is limited, computed physicochemical properties provide valuable
insights into the characteristics of 6-bromo-1-nitronaphthalene.
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Property Value Source
Molecular Formula C10HeBrNO2 PubChem[1]
Molecular Weight 252.06 g/mol PubChem[1]
Exact Mass 250.95819 Da PubChem[1]
Monoisotopic Mass 250.95819 Da PubChem[1]
XLogP3 3.9 PubChem[1]
Topological Polar Surface Area  45.8 A2 PubChem[1]
Melting Point 98-99 °C (Predicted) ECHEMI[2]
Boiling Point 363.8+17.0 °C (Predicted) ECHEMI[2]
Density 1.662+0.06 g/cm3 (Predicted) ECHEMI[2]

Plausible Synthetic Route

A common strategy for the synthesis of substituted nitronaphthalenes is the nitration of the
corresponding substituted naphthalene. Therefore, a plausible route to 6-bromo-1-
nitronaphthalene is the regioselective nitration of 2-bromonaphthalene. The directing effects
of the bromo group on the naphthalene ring system will influence the position of the incoming
nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 6-bromo-1-
nitronaphthalene: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180123#spectroscopic-data-for-6-bromo-1-
nitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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